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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

Solubility Profile of Disperse Red 153: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 153, a monoazo dye belonging to the benzothiazole class, is a synthetic
colorant primarily utilized in the textile industry for dyeing polyester and other synthetic fibers.
Its chemical structure, 3-[[4-[[5,6-dichloro-2-
benzothiazolyllazo]phenyllethylamino]propanenitrile, imparts a deep red hue and determines
its physicochemical properties, including its solubility in various media. Understanding the
solubility of Disperse Red 153 is critical for a range of applications beyond textiles, including in
the formulation of inks, plastics, and potentially in specialized research applications. This
technical guide provides a comprehensive overview of the known solubility of Disperse Red
153 in aqueous and organic solvents and offers detailed experimental protocols for researchers
to determine its solubility in solvents for which quantitative data is not readily available.

Physicochemical Properties of Disperse Red 153

A summary of the key physicochemical properties of Disperse Red 153 is presented in the
table below.
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Property Value Reference

3-[[4-[[5,6-dichloro-2-
Chemical Name benzothiazolyllazo]phenyl]lethy

lamino]propanenitrile

CAS Number 78564-87-1 [1]
Molecular Formula C1sH15CI2NsS [1]
Molecular Weight 404.32 g/mol [1]
Appearance Deep red powder [1][2][3]
Density 1.47 g/cm3 (at 20°C) [2]

Solubility of Disperse Red 153

The solubility of a dye is a crucial parameter that influences its application, formulation, and
environmental fate. This section details the qualitative and quantitative solubility of Disperse
Red 153 in various solvents.

Qualitative Solubility in Organic Solvents

Disperse Red 153 is qualitatively described as being soluble in several polar organic solvents,
exhibiting a bright red coloration in solution.[1][2][3]

Solvent Qualitative Solubility
Acetone Soluble
Chloroform Soluble
Dimethylformamide (DMF) Soluble

Quantitative Solubility Data

While qualitative data is useful, quantitative solubility values are essential for precise
formulation and research. The table below summarizes the available quantitative solubility data
for Disperse Red 153.
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Solvent Temperature (°C) Solubility
Water 20 87 pg/L
Supercritical CO2 See below See below

Solubility in Supercritical Carbon Dioxide (SC-CO2)

The solubility of Disperse Red 153 in supercritical CO2 has been investigated and is
dependent on both temperature and pressure. Generally, solubility increases with increasing
pressure.[4] The addition of a co-solvent like ethanol can also enhance its solubility in
supercritical CO2.[5] For detailed quantitative data under various conditions, researchers are
encouraged to consult specialized literature on supercritical fluid dyeing.

Experimental Protocols for Solubility Determination

For organic solvents where quantitative solubility data for Disperse Red 153 is not publicly
available, the following experimental protocols provide robust methods for its determination.

Method 1: Gravimetric Determination of Solubility

This method is a straightforward and reliable way to determine the solubility of a solid in a
solvent.

Objective: To determine the saturation solubility of Disperse Red 153 in a specific organic
solvent at a given temperature.

Materials:

» Disperse Red 153 powder

Selected organic solvent (e.g., acetone, chloroform, DMF)

Analytical balance

Thermostatic shaker or water bath

Glass vials with screw caps
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Volumetric flasks

Syringes and syringe filters (0.45 pm)

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution: Add an excess amount of Disperse Red 153 to a glass
vial.

Pipette a known volume of the chosen organic solvent into the vial.
Seal the vial tightly to prevent solvent evaporation.
Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25°C, 40°C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. It
is advisable to perform a preliminary study to determine the optimal equilibration time.

Sample Collection and Filtration: After equilibration, allow the vial to stand undisturbed at the
set temperature for at least 2 hours to allow undissolved solids to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Attach a 0.45 pm syringe filter to the syringe and dispense the clear, saturated solution into a
pre-weighed, clean, and dry volumetric flask.

Gravimetric Analysis: Record the exact volume of the filtered saturated solution.

Place the volumetric flask in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the dye (a vacuum oven is recommended).

Once the solvent has completely evaporated, cool the flask to room temperature in a
desiccator.
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» Weigh the flask containing the dried dye residue on an analytical balance.
» Repeat the drying and weighing steps until a constant weight is achieved.

Calculation of Solubility: The solubility (S) in grams per liter (g/L) is calculated using the
following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

Method 2: UV-Vis Spectrophotometric Determination of
Solubility

This method is suitable for colored compounds like Disperse Red 153 and relies on the Beer-
Lambert law.

Objective: To determine the saturation solubility of Disperse Red 153 in a specific organic
solvent at a given temperature using UV-Vis spectrophotometry.

Materials:

o Disperse Red 153 powder

o Selected organic solvent (e.g., acetone, chloroform, DMF)
o UV-Vis spectrophotometer

e Quartz or glass cuvettes

¢ Analytical balance

e Volumetric flasks and pipettes

e Thermostatic shaker or water bath

e Syringes and syringe filters (0.45 pum)

Procedure:
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Part A: Preparation of a Calibration Curve

e Prepare a Stock Solution: Accurately weigh a small amount of Disperse Red 153 and
dissolve it in a known volume of the chosen solvent to prepare a stock solution of known
concentration.

o Prepare Standard Solutions: Perform a series of dilutions of the stock solution to obtain
several standard solutions of decreasing concentrations.

e Determine Maximum Wavelength (Amax): Scan one of the standard solutions in the UV-Vis
spectrophotometer to determine the wavelength of maximum absorbance (Amax).

e Measure Absorbance of Standards: Measure the absorbance of each standard solution at
the determined Amax.

e Construct the Calibration Curve: Plot a graph of absorbance versus concentration for the
standard solutions. The resulting plot should be a straight line passing through the origin, in
accordance with the Beer-Lambert law. Determine the equation of the line (y = mx + ¢),
where 'm' is the molar absorptivity coefficient.

Part B: Determination of Solubility
e Prepare a Saturated Solution: Follow steps 1-5 from the Gravimetric Determination protocol.

» Sample Collection and Dilution: After equilibration and settling, carefully withdraw a small,
known volume of the supernatant using a syringe and filter it through a 0.45 um syringe filter.

e Accurately dilute the filtered saturated solution with a known volume of the solvent to bring
the absorbance within the linear range of the calibration curve.

o Measure Absorbance: Measure the absorbance of the diluted solution at Amax.

o Calculate Concentration: Use the equation of the calibration curve to calculate the
concentration of the diluted solution.

o Calculate Solubility: Account for the dilution factor to determine the concentration of the
original saturated solution, which represents the solubility of Disperse Red 153 in that
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solvent at the specified temperature.

Signaling Pathways and Biological Activity

As Disperse Red 153 is an industrial dye primarily used for coloring textiles and plastics, there
is no information available in the scientific literature regarding its involvement in biological
signaling pathways or any intended pharmacological activity. Its use in drug development is not
a recognized application.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of the
solubility of Disperse Red 153.

Gravimetric Method:
Evaporation & Weighing

Calculate Solubility
(g/L)

>
Start: Excess Disperse Equilibration Settling of Filtration of Supernatant
Red 153 in Solvent (Thermostatic Shaker) Undissolved Solid (0.45 pm filter)
]
Spectrophotometric Method:

Dilution & Absorbance Measurement

Calculate Solubility
(via Calibration Curve)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Disperse Red 153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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